Cas no 41410-55-3 ((3S,3As,5aR,6R,9bS)-6-hydroxy-3,5a,9-trimethyl-3,3a,4,5,6,7,8,9b-octahydrobenzo[g][1]benzofuran-2-one)

• Product Name: (3S,3As,5aR,6R,9bS)-6-hydroxy-3,5a,9-trimethyl-3,3a,4,5,6,7,8,9b-octahydrobenzo[g][1]benzofuran-2-one
• CAS No: 41410-55-3
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 333689
• Update Time: 2024-02-29

(3S,3As,5aR,6R,9bS)-6-hydroxy-3,5a,9-trimethyl-3,3a,4,5,6,7,8,9b-octahydrobenzo[g][1]benzofuran-2-one Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan-2(3H)-one,3a,4,5,5a,6,7,8,9b-octahydro-6-hydroxy-3,5a,9-trimethyl-, (3S,3aS,5aR,6R,9bS)-
• (3S)-3aβ,4,5,5a,6,7,8,9bα-Octahydro-6α-hydroxy-3,5aα,9-trimethylnaphtho[1,2-b]furan-2(3H)-one
• Artesin[sesquiterpene]
• (3S,3As,5aR,6R,9bS)-6-hydroxy-3,5a,9-trimethyl-3,3a,4,5,6,7,8,9b-octahydrobenzo[g][1]benzofuran-2-on
• [3S-(3alpha,3aalpha,5abeta,6beta,9bbeta)]-3a,4,5,5a,6,7,8,9b-Octahydro-6-hydroxy-3,5a,9-trimethylnaphtho[1,2-b]furan-2(3H)-one
• Artesin(terpene)
• Artesin
• Artemalin
• (3S,3As,5aR,6R,9bS)-6-hydroxy-3,5a,9-trimethyl-3,3a,4,5,6,7,8,9b-octahydrobenzo[g][1]benzofuran-2-one

• Inchi： 1S/C15H22O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h9-11,13,16H,4-7H2,1-3H3/t9-,10-,11+,13-,15-/m0/s1
• InChI Key： BWOPOAOBPJWDBF-UWSPEPLBSA-N
• SMILES： O1C([C@@H](C)[C@@H]2CC[C@@]3(C)[C@@H](CCC(C)=C3[C@@H]12)O)=O

Computed Properties

• Exact Mass: 250.157
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.043

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives